Cas no 11089-20-6 (Silicomolybdic acid hydrate)

Silicomolybdic acid hydrate (H₄[SiMo₁₂O₄₀]·xH₂O) is a heteropolyacid compound characterized by its well-defined Keggin structure, offering high thermal and oxidative stability. It serves as a versatile catalyst in oxidation reactions, acid-catalyzed processes, and electrochemical applications due to its strong Brønsted acidity and redox properties. The hydrate form enhances solubility in polar solvents, facilitating homogeneous catalytic systems. Its robust framework and tunable reactivity make it valuable in organic synthesis, environmental catalysis, and material science. The compound’s reproducibility and well-documented reactivity profile further support its use in research and industrial applications. Proper handling is advised due to its hygroscopic nature.
Silicomolybdic acid hydrate structure
Silicomolybdic acid hydrate structure
Product Name:Silicomolybdic acid hydrate
CAS No:11089-20-6
MF:H12Mo12O40Si
MW:1831.43681621552
MDL:MFCD00150575
CID:118742
PubChem ID:329762788
Update Time:2025-05-28

Silicomolybdic acid hydrate Chemical and Physical Properties

Names and Identifiers

    • Molybdate(4-), [m12-[orthosilicato(4-)-kO:kO:kO:kO':kO':kO':kO'':kO'':kO'':kO''':kO''':kO''']]tetracosa-m-oxododecaoxododeca-, hydrogen, hydrate (1:4:?)
    • Silicomolybdic acid solution
    • 12-MOLYBDOSILICIC ACID
    • 12-MOLYBDOSILICIC ACID HYDRATE
    • Molybdate(4-), [m12-[orthosilicato(4-)-kO:kO:kO:kO':kO':kO':kO'':kO'':kO'':kO''':kO''':kO''']]...
    • SILICOMOLYBDIC ACID HYDRATE
    • SILICOMOLYBDIC ACID N-HYDRATE
    • Molybdate(4-), [m12-[orthosilicato(4-)-kO:kO:kO:kO':kO':kO':kO'':kO'':kO'':kO''':kO''':kO''']]tetracosa-m-oxododecaoxododeca-, hydrogen, hydrate (1:4:)
    • MFCD00150575
    • Hydroxy-[(oxido(dioxo)molybdenio)oxy-dioxomolybdenio]oxy-dioxomolybdenum;silicon(4+)
    • 11089-20-6
    • Silicomolybdic acid hydrate
    • MDL： MFCD00150575
    • Inchi： 1S/12Mo.4H2O.36O.H8Si/h;;;;;;;;;;;;4*1H2;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;1H8/q;;;;;;;;4*+1;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;4*-1;+4/p-4
    • InChI Key： AWIQBGVHRPIRRW-UHFFFAOYSA-J
    • SMILES： [Mo](=O)(=O)(O[Mo](=O)(=O)[O-])O[Mo](=O)(=O)O.[Mo](=O)(=O)(O[Mo](=O)(=O)[O-])O[Mo](=O)(=O)O.[Mo](=O)(=O)(O[Mo](=O)(=O)[O-])O[Mo](=O)(=O)O.[Mo](=O)(=O)(O[Mo](=O)(=O)[O-])O[Mo](=O)(=O)O.[SiH8+4]

Computed Properties

  • Exact Mass: 1864.68000
  • Monoisotopic Mass: 1846.66965g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 40
  • Heavy Atom Count: 53
  • Rotatable Bond Count: 12
  • Complexity: 424
  • Covalently-Bonded Unit Count: 5
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 657Ų

Experimental Properties

  • Color/Form: yellow
  • Density: 1.156 g/mL at 25 °C
  • Refractive Index: n20/D 1.376
  • PSA: 610.59000
  • LogP: -4.82430
  • Solubility: Soluble in water

Silicomolybdic acid hydrate Security Information

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Silicomolybdic acid hydrate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:11089-20-6)Silicomolybdic acid hydrate
Order Number:A1201011
Stock Status:in Stock
Quantity:50g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:44
Price ($):441.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:11089-20-6)Silicomolybdic acid hydrate
A1201011
Purity:99%
Quantity:50g
Price ($):441.0
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